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Compound of Interest

Compound Name: 1,3,5-Hexatriene

Cat. No.: B1211904

Essential Safety and Handling Guide for 1,3,5-
Hexatriene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3,5-Hexatriene in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and minimizing environmental impact.

I. Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 1,3,5-Hexatriene is
fundamental to its safe handling.
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Property Value

Molecular Formula CeHs[1]

Molecular Weight 80.13 g/mol [1]

Appearance Not specified, likely a liquid

Boiling Point 122 °C[2]

Melting Point -87 °C[2]

Flash Point Flammable liquid and vapor (H226)[1]
Solubility Poorly soluble in water, soluble in organic

solvents.[2]

Vapor Density

Heavier than air

Il. Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense

against exposure to 1,3,5-Hexatriene.
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PPE Category

Specifications and Recommendations

Eye and Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[3]

Skin Protection

Wear fire/flame resistant and impervious
clothing.[3] Handle with chemically impermeable
gloves.[3] Although specific breakthrough time
data for 1,3,5-Hexatriene is not available, for
similar volatile hydrocarbons like hexane, nitrile
or neoprene gloves are recommended. A site-
specific risk assessment should be conducted to
select the most appropriate glove material and

thickness.

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an
appropriate organic vapor cartridge.[3] For
environments with unknown concentrations or in
emergency situations, a self-contained

breathing apparatus (SCBA) is recommended.

[2]

lll. Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1,3,5-Hexatriene is crucial to prevent accidents and

exposure.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

o Ensure that an emergency eyewash station and safety shower are readily accessible.

o Remove all potential ignition sources from the handling area, as 1,3,5-Hexatriene is

flammable.[3] This includes open flames, hot plates, and spark-producing equipment.
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o Use non-sparking tools and explosion-proof equipment.|[3]

o Ground and bond containers and receiving equipment to prevent static discharge.[4]

e Donning PPE:
o Before handling the chemical, put on all required PPE as specified in the table above.
o Inspect gloves for any signs of degradation or puncture before use.

e Chemical Handling:

[e]

Keep the container tightly closed when not in use.[4]

o

Avoid contact with skin and eyes.[3]

[¢]

Avoid breathing vapors or mists.[3]

[¢]

Do not eat, drink, or smoke in the handling area.[3]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Store away from incompatible materials and foodstuff containers.[3]

o Store in a locked-up area.[4]

IV. Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.
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Emergency Situation

Procedural Steps

Skin Contact

Immediately take off all contaminated clothing.
Rinse the affected skin with plenty of water.[3]

Consult a doctor.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[4] Consult a doctor.[3]

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Consult a doctor

immediately.[3]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting.[4] Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Spill

Evacuate personnel to a safe area.[3] Remove
all sources of ignition.[3] Ventilate the area.
Wear appropriate PPE, including respiratory
protection.[3] Contain the spill using inert
absorbent material. Collect the absorbed
material and place it in a suitable, closed

container for disposal.[3]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish.[3] Wear a self-
contained breathing apparatus for firefighting if

necessary.[3]

V. Disposal Plan

Proper disposal of 1,3,5-Hexatriene and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect all waste containing 1,3,5-Hexatriene, including contaminated absorbents and
PPE, in a suitable and clearly labeled, closed container.[3]

o Waste Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Disposal Method:

o Dispose of the contents and container at an appropriate treatment and disposal facility in
accordance with all applicable local, state, and federal regulations.[3] Do not let the
chemical enter drains.[3]

VI. Workflow for Safe Handling of 1,3,5-Hexatriene
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Caption: Workflow for the safe handling of 1,3,5-Hexatriene in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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